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Compound of Interest

Compound Name: L-Alanine-13C3

Cat. No.: B104464 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and applications of L-Alanine-13C3, a stable isotope-labeled version of the non-essential

amino acid L-alanine. The incorporation of carbon-13 isotopes at all three carbon positions

makes it an invaluable tracer for metabolic research and a reliable internal standard for

quantitative analyses in various stages of drug development.

Core Chemical Properties
L-Alanine-13C3 is a white crystalline solid. Its physical and chemical properties are largely

identical to those of naturally occurring L-alanine, with the key difference being its increased

molecular weight due to the presence of three ¹³C isotopes. This mass shift is fundamental to

its application in mass spectrometry-based analytical techniques.
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Property Value Reference

Molecular Formula ¹³C₃H₇NO₂ --INVALID-LINK--Alanine)

Linear Formula ¹³CH₃¹³CH(NH₂)¹³CO₂H --INVALID-LINK--

Molecular Weight 92.07 g/mol --INVALID-LINK--

CAS Number 100108-77-8 --INVALID-LINK--

Isotopic Purity ≥98 atom % ¹³C --INVALID-LINK--

Chemical Purity ≥95% (CP) --INVALID-LINK--

Physical Form Solid --INVALID-LINK--

Melting Point 314.5 °C (decomposes) --INVALID-LINK--

Optical Activity
[α]25/D +14.5°, c = 2 in 1 M

HCl
--INVALID-LINK--

SMILES String
[13CH3]--INVALID-LINK----

INVALID-LINK--O
--INVALID-LINK--Alanine)

InChI Key
QNAYBMKLOCPYGJ-

GCCOVPGMSA-N
--INVALID-LINK--Alanine)

Synthesis of L-Alanine-13C3
The synthesis of L-Alanine-13C3 is a specialized process typically undertaken by

manufacturers of stable isotope-labeled compounds. While specific industrial synthesis

methods are often proprietary, the general approaches involve either chemical synthesis from

¹³C-labeled precursors or enzymatic synthesis.

A common laboratory-scale application involving L-Alanine-13C3 is its derivatization, for

example, with an Fmoc (fluorenylmethyloxycarbonyl) protecting group for use in solid-phase

peptide synthesis. The synthesis of Fmoc-L-Alanine-13C3 starts with commercially available

L-Alanine-13C3.

Experimental Protocol: Synthesis of Fmoc-L-Alanine-
13C3
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This protocol describes the N-terminal protection of L-Alanine-13C3 with an Fmoc group.

Materials:

L-Alanine-13C3

N-(9-fluorenylmethoxycarbonyloxy)succinimide (Fmoc-OSu)

Sodium carbonate (Na₂CO₃)

Dioxane

Deionized water

Ethyl acetate

Hexanes

Concentrated hydrochloric acid (HCl)

Anhydrous sodium sulfate (Na₂SO₄)

Round-bottom flask

Stir plate and stir bar

Filtration apparatus

Separatory funnel

Rotary evaporator

Procedure:

Dissolution: Dissolve L-Alanine-13C3 (1 equivalent) in a 1:1 (v/v) mixture of deionized water

and dioxane in a round-bottom flask.

Addition of Base and Fmoc-OSu: To the stirred solution, add sodium carbonate (5

equivalents). Then, add Fmoc-OSu (1.5 equivalents) portion-wise.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b104464?utm_src=pdf-body
https://www.benchchem.com/product/b104464?utm_src=pdf-body
https://www.benchchem.com/product/b104464?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction: Allow the mixture to stir at room temperature for 18-24 hours. The progress of the

reaction can be monitored by thin-layer chromatography (TLC).

Work-up: Filter the reaction mixture to remove any insoluble material.

Acidification and Extraction: Carefully acidify the aqueous layer to a pH of approximately 2

with concentrated hydrochloric acid. This will protonate the carboxylic acid and cause the

product to precipitate. Extract the product into ethyl acetate (3x).

Drying and Evaporation: Combine the organic layers and dry over anhydrous sodium sulfate.

Filter off the drying agent and concentrate the solution under reduced pressure to yield the

crude product.

Purification: The crude Fmoc-Ala-OH-13C3 can be further purified by recrystallization from a

solvent system like ethyl acetate/hexanes to yield a white solid.[1]

Metabolic Pathways and Applications
L-Alanine-13C3 is a powerful tool for tracing metabolic pathways due to its central role in

cellular metabolism. It serves as a key link between glycolysis, the tricarboxylic acid (TCA)

cycle, and amino acid metabolism.
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Caption: Central metabolic pathways involving L-Alanine-13C3.

Metabolic Flux Analysis
L-Alanine-13C3 is extensively used in metabolic flux analysis (MFA) to quantify the rates of

metabolic reactions. By tracing the incorporation of ¹³C into downstream metabolites,

researchers can gain insights into cellular physiology in both healthy and diseased states.
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Caption: A typical experimental workflow for metabolic flux analysis using L-Alanine-13C3.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b104464?utm_src=pdf-body-img
https://www.benchchem.com/product/b104464?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol outlines the key steps for labeling cells with L-Alanine-13C3 and extracting

metabolites for mass spectrometry analysis.

Materials:

Cultured cells of interest

Culture medium deficient in alanine

L-Alanine-13C3

Ice-cold phosphate-buffered saline (PBS)

-80°C 80% methanol (v/v) in water

Cell scraper

Microcentrifuge tubes

Centrifuge capable of 4°C

Vacuum concentrator (e.g., SpeedVac)

Procedure:

Cell Seeding: Seed cells in appropriate culture plates and grow to the desired confluency.

Preparation of Labeling Medium: Prepare the culture medium by supplementing the alanine-

deficient medium with L-Alanine-13C3 to the desired final concentration.

Isotope Labeling:

Aspirate the existing culture medium from the cells.

Wash the cells twice with pre-warmed sterile PBS.

Add the pre-warmed L-Alanine-13C3 labeling medium to the cells.
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Incubate the cells for a predetermined period to allow for the incorporation of the labeled

alanine into cellular metabolites.

Metabolic Quenching and Metabolite Extraction:

To halt enzymatic activity, quickly aspirate the labeling medium.

Immediately wash the cells with ice-cold PBS.

Add a sufficient volume of -80°C 80% methanol to each well to cover the cells.

Incubate the plates at -80°C for at least 15 minutes.

Scrape the cells in the cold methanol solution and transfer the cell lysate to a pre-chilled

microcentrifuge tube.

Sample Preparation for Analysis:

Centrifuge the cell lysate at high speed (e.g., 16,000 x g) for 10 minutes at 4°C to pellet

cell debris.

Transfer the supernatant containing the metabolites to a new pre-chilled tube.

Dry the metabolite extract using a vacuum concentrator.

The dried metabolite pellets can be stored at -80°C until analysis by mass spectrometry.

Conclusion
L-Alanine-13C3 is a vital tool in modern biological and biomedical research. Its well-defined

chemical properties and the ability to trace its metabolic fate with high precision make it

indispensable for metabolic flux analysis, drug discovery, and understanding disease

pathogenesis. The experimental protocols provided in this guide offer a starting point for

researchers to incorporate this powerful labeled compound into their studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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